Cas no 35910-59-9 (Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate)

• Product Name: Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate
• CAS No: 35910-59-9
• MF: C₁₀H₆F₁₂O₇
• MW: 466.131286144257
• MDL: MFCD03094250
• CID: 304415
• PubChem ID: 2778357
• Update Time: 2025-06-11

Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatridecanoicacid, 2,2,4,4,5,5,7,7,8,8,10,10-dodecafluoro-11-oxo-, methyl ester
• methyl 2-[2-[2-(1,1-difluoro-2-methoxy-2-oxoethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoroethoxy]-2,2-difluoroacetate
• Dimethyl perfluoro-3,6,9-trioxaundecane-1,11-dioate
• PC4743
• FS-3910
• A823038
• dimethyl 2,2'-(2,2'-oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy)bis(2,2-difluoroacetate)
• Dimethyl 2,2'-((oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy))bis(2,2-difluoroacetate)
• 35910-59-9
• Dimethyl dodecafluoro-3,6,9-trioxaundecane-1,11-dioate
• C10H6F12O7
• CS-0451640
• DTXSID10380880
• MFCD03094250
• Perfluoro-3,6,9-trioxaundecane-1,11-dioic acid dimethyl ester
• Methyl 4,4,6,6,7,7,9,9,10,10,12,12-dodecafluoro-3-oxo-2,5,8,11-tetraoxatridecan-13-oate
• AKOS025310376
• WLUWVVHUMQEZQT-UHFFFAOYSA-N
• SCHEMBL9136368
• 2,5,8,11-Tetraoxatridecan-13-oic acid,4,4,6,6,7,7,9,9,10,10,12,12-dodecafluoro-3-oxo-, methyl ester
• Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate

• MDL： MFCD03094250
• Inchi： 1S/C10H6F12O7/c1-25-3(23)5(11,12)27-7(15,16)9(19,20)29-10(21,22)8(17,18)28-6(13,14)4(24)26-2/h1-2H3
• InChI Key： WLUWVVHUMQEZQT-UHFFFAOYSA-N
• SMILES： FC(C(OC(C(=O)OC)(F)F)(F)F)(OC(C(OC(C(=O)OC)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 465.99200
• Monoisotopic Mass: 465.9921905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 80.29000
• LogP: 2.93900
• Solubility: Not determined

Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-24/25-26-28-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate

Recent Advances in the Application of Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate (CAS: 35910-59-9) in Chemical Biology and Pharmaceutical Research

Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate (CAS: 35910-59-9), a fluorinated ester compound, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug delivery, imaging, and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications.

A 2023 study published in the Journal of Fluorine Chemistry detailed an optimized synthesis route for Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate, achieving a 78% yield through a novel catalytic fluorination process. The researchers emphasized the compound's exceptional stability under physiological conditions, making it suitable for biomedical applications. Nuclear magnetic resonance (NMR) and mass spectrometry analyses confirmed the high purity (>99%) of the synthesized product.

In the realm of drug delivery, a breakthrough study in Advanced Materials (2024) demonstrated the compound's ability to form stable nanoemulsions with hydrophobic drugs. The perfluorinated chains and ester groups facilitate self-assembly into micellar structures, enhancing the solubility and bioavailability of poorly water-soluble therapeutics. In vivo studies showed a 3.2-fold increase in drug accumulation at tumor sites compared to conventional formulations.

Recent investigations have also explored its utility in medical imaging. A 2024 ACS Nano publication reported that derivatives of 35910-59-9 serve as effective contrast agents for ¹⁹F MRI, offering superior signal-to-noise ratios and prolonged circulation times. The compound's chemical tunability allows for the incorporation of targeting moieties, enabling tumor-specific imaging with unprecedented resolution.

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) indicate favorable safety profiles, with no observed cytotoxicity at concentrations below 50 μM in human cell lines. However, researchers caution that further pharmacokinetic studies are needed to fully understand its metabolic fate and potential accumulation in organs.

The compound's unique properties have also found applications beyond biomedicine. A 2024 Nature Materials study highlighted its use in creating superhydrophobic coatings with self-healing capabilities, demonstrating remarkable durability under extreme conditions. This dual functionality - biomedical and material science applications - positions Dimethyl Perfluoro-3,6,9-trioxaundecane-1,11-dioate as a versatile platform for interdisciplinary research.

Ongoing clinical trials (NCT05678921) are evaluating its derivatives as carriers for anticancer drugs, with preliminary results showing improved therapeutic indices. The scientific community anticipates that continued research on this compound will yield innovative solutions to current challenges in targeted therapy and diagnostic imaging.